Cas no 2344685-68-1 (Benzenepropanamine, α-(4-chloro-3-fluorophenyl)-3,4-difluoro-, hydrochloride (1:1))

• Product Name: Benzenepropanamine, α-(4-chloro-3-fluorophenyl)-3,4-difluoro-, hydrochloride (1:1)
• CAS No: 2344685-68-1
• MF: C₁₅H₁₄Cl₂F₃N
• MW: 336.179572582245
• CID: 5855222
• PubChem ID: 139016328
• Update Time: 2025-10-31

Benzenepropanamine, α-(4-chloro-3-fluorophenyl)-3,4-difluoro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine, α-(4-chloro-3-fluorophenyl)-3,4-difluoro-, hydrochloride (1:1)
• Z3656369902
• 2344685-68-1
• 1-(4-chloro-3-fluorophenyl)-3-(3,4-difluorophenyl)propan-1-amine hydrochloride
• EN300-7356348
• 1-(4-Chloro-3-fluorophenyl)-3-(3,4-difluorophenyl)propan-1-amine;hydrochloride

• Inchi： 1S/C15H13ClF3N.ClH/c16-11-4-3-10(8-13(11)18)15(20)6-2-9-1-5-12(17)14(19)7-9;/h1,3-5,7-8,15H,2,6,20H2;1H
• InChI Key： OUSHPXSJZXOFPA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(F)C=1)(N)CCC1C=CC(F)=C(F)C=1.Cl

Computed Properties

• Exact Mass: 335.0455393g/mol
• Monoisotopic Mass: 335.0455393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on Benzenepropanamine, α-(4-chloro-3-fluorophenyl)-3,4-difluoro-, hydrochloride (1:1)

Benzenepropanamine, α-(4-chloro-3-fluorophenyl)-3,4-difluoro-, hydrochloride (1:1) and its Significance in Modern Chemical Research

CAS no. 2344685-68-1 refers to a specialized chemical compound known as Benzenepropanamine, α-(4-chloro-3-fluorophenyl)-3,4-difluoro-, hydrochloride (1:1). This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. The molecular structure of this compound incorporates both aromatic and fluorinated benzene rings, which contribute to its distinct chemical behavior and reactivity. The presence of chlorine and fluorine atoms at specific positions enhances its interaction with biological targets, making it a promising candidate for further investigation.

The hydrochloride salt form of this compound ensures better solubility in aqueous solutions, which is a critical factor for its application in drug formulation and biological assays. This property allows researchers to more easily incorporate the compound into various experimental systems, facilitating studies on its pharmacological effects. The combination of fluorine atoms in the molecule also contributes to its stability and resistance to metabolic degradation, which are essential characteristics for any potential therapeutic agent.

In recent years, there has been a growing interest in the development of novel compounds with fluorinated aromatic structures due to their enhanced binding affinity and selectivity towards biological targets. Benzenepropanamine, α-(4-chloro-3-fluorophenyl)-3,4-difluoro-, hydrochloride (1:1) exemplifies this trend by integrating multiple functional groups that can interact with proteins and enzymes in complex ways. This has led to several studies exploring its potential as an intermediate in the synthesis of more complex molecules or as a lead compound for drug discovery.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways associated with inflammation and immune response. The structural features of the molecule suggest that it may interact with receptors or enzymes involved in these pathways, potentially leading to the development of new therapeutic strategies. For instance, preliminary computational studies have indicated that the fluorinated aromatic ring could serve as a key pharmacophore for binding to specific protein targets, thereby modulating their activity.

Moreover, the presence of both chlorine and fluorine atoms provides multiple sites for chemical modification, allowing researchers to fine-tune the properties of the compound for specific applications. This flexibility has made it an attractive candidate for medicinal chemists who are looking to develop new drugs with improved efficacy and reduced side effects. The hydrochloride salt form also simplifies the process of dosing and administration, which is crucial for clinical translation.

The synthesis of Benzenepropanamine, α-(4-chloro-3-fluorophenyl)-3,4-difluoro-, hydrochloride (1:1) involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The introduction of fluorine atoms into the benzene ring is particularly challenging due to their high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications.

In conclusion, CAS no. 2344685-68-1 represents a significant advancement in the field of chemical research. Its unique structural features and potential applications make it a valuable tool for scientists studying various biological processes. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents. The ongoing exploration of its pharmacological properties underscores its importance as a subject of scientific inquiry in both academic and industrial settings.